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Compound of Interest

Compound Name: Sodium 2-Iodobenzenesulfonate

Cat. No.: B1324435 Get Quote

Navigating the complexities of chemical handling requires a blend of rigorous protocol and a

deep understanding of the material's nature. This guide provides essential, field-tested safety

and operational protocols for Sodium 2-Iodobenzenesulfonate, ensuring that researchers,

scientists, and drug development professionals can operate with confidence and safety. Our

commitment is to empower your research by providing clarity and procedural excellence,

making this your trusted resource for laboratory safety.

Understanding the Compound: Hazard Profile of
Sodium 2-Iodobenzenesulfonate
Sodium 2-Iodobenzenesulfonate (CAS No. 62973-69-7) is an organoiodine compound that

serves as a valuable reagent in various organic syntheses.[1] While stable under normal

conditions, its handling necessitates a thorough understanding of its potential hazards to

mitigate risks effectively.[2][3] The primary risks associated with this compound are significant

skin and eye irritation.[4]

As a solid, it typically appears as a white to light yellow powder or crystal. The primary routes of

exposure are through skin contact, eye contact, inhalation of dust, and ingestion.[5] Therefore,

all handling procedures must be designed to prevent the generation and inhalation of dust and

to avoid any direct contact with the substance.

Table 1: GHS Hazard Identification for Sodium 2-Iodobenzenesulfonate
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Hazard Category GHS Pictogram Signal Word Hazard Statements

Skin

Corrosion/Irritation
GHS07 Warning

H315: Causes skin

irritation.[4]

Serious Eye

Damage/Irritation
GHS07 Warning

H319: Causes serious

eye irritation.[4]

This table summarizes the key hazards as identified under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS). Adherence to the precautionary statements

associated with these classifications is mandatory.

The First Line of Defense: Personal Protective
Equipment (PPE)
The selection of appropriate PPE is not merely a suggestion but a critical, non-negotiable

aspect of laboratory safety. The causality is simple: creating robust physical barriers between

the researcher and the chemical is the most direct way to prevent exposure and subsequent

harm.

Eye and Face Protection: The Critical Shield
Mandatory Equipment: Chemical safety goggles are required for all procedures involving

Sodium 2-Iodobenzenesulfonate.[2][6] In situations where splashing is a significant risk, such

as when preparing solutions or during vigorous agitation, a face shield should be worn in

addition to safety goggles.[6][7]

The Rationale: The compound is classified as causing serious eye irritation.[4] Direct contact

with the eyes can lead to significant damage. Standard eyeglasses do not provide adequate

protection from splashes or fine dust. Chemical safety goggles form a seal around the eyes,

providing comprehensive protection.

Skin and Body Protection: An Impervious Barrier
Mandatory Equipment:
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Gloves: Chemically resistant, impervious gloves are required.[6] Nitrile gloves are a standard

and effective choice for handling this solid compound. Always inspect gloves for tears or

punctures before use and practice proper glove removal techniques to avoid contaminating

your skin.

Laboratory Coat: A standard laboratory coat should be worn at all times. For tasks with a

higher risk of significant contamination, a chemically resistant apron over the lab coat is

recommended.

Full Coverage: Ensure that legs and arms are fully covered. Do not wear shorts, skirts, or

open-toed shoes in the laboratory.[8]

The Rationale: Sodium 2-Iodobenzenesulfonate causes skin irritation upon contact.[4] A

laboratory coat and gloves prevent accidental contact with the skin.[2] Contaminated clothing

must be removed immediately, and the affected skin washed thoroughly.[6]

Respiratory Protection: Guarding Against Inhalation
Standard Operations: For handling small quantities in a well-ventilated area, such as a certified

chemical fume hood, specific respiratory protection is not typically required.[2]

High-Dust Scenarios: If there is a potential for generating significant dust (e.g., large-scale

weighing, cleanup of a large spill) and engineering controls like a fume hood are not sufficient,

a NIOSH-approved dust respirator should be used.[5][6]

The Rationale: Inhalation of the dust can cause respiratory tract irritation.[5] The primary

method of control should always be robust engineering controls like a fume hood. Respirators

are a secondary line of defense when these controls are insufficient.

Table 2: Summary of Required PPE
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Task
Eye/Face

Protection
Hand Protection Body Protection

Respiratory

Protection

Weighing Solid Safety Goggles Nitrile Gloves Lab Coat
Not required in a

fume hood

Preparing

Solution

Safety Goggles

& Face Shield
Nitrile Gloves Lab Coat

Not required in a

fume hood

Transferring

Solution
Safety Goggles Nitrile Gloves Lab Coat Not required

Spill Cleanup
Safety Goggles

& Face Shield
Nitrile Gloves

Lab

Coat/Coveralls

Required (Dust

Respirator)

Operational Protocol: Preparing a 1M Aqueous
Solution
This protocol provides a step-by-step guide for safely preparing a solution, integrating safety

checks at each stage.

Objective: To prepare 100 mL of a 1.0 M aqueous solution of Sodium 2-
Iodobenzenesulfonate (M.W. 306.05 g/mol ).[9]

Materials:

Sodium 2-Iodobenzenesulfonate (30.61 g)

Deionized water

100 mL volumetric flask

Beaker

Glass stirring rod

Spatula

Weighing paper/boat
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Wash bottle with deionized water

Procedure:

Pre-Operation Safety Check:

Confirm that the chemical fume hood is operational.

Ensure an eyewash station and safety shower are accessible.[2]

Don all required PPE as outlined in Table 2.

Weighing the Compound:

Perform all weighing operations inside the chemical fume hood to contain any dust.

Place a weighing boat on the analytical balance and tare it.

Carefully use a spatula to weigh out 30.61 g of Sodium 2-Iodobenzenesulfonate. Avoid

any actions that could generate dust.

Dissolution:

Transfer the weighed solid into a beaker.

Add approximately 70 mL of deionized water to the beaker.

Stir gently with a glass stirring rod until the solid is fully dissolved.

Final Volume Adjustment:

Carefully transfer the solution from the beaker into the 100 mL volumetric flask.

Rinse the beaker with a small amount of deionized water and add the rinsing to the

volumetric flask to ensure a complete transfer.

Add deionized water to the volumetric flask until the bottom of the meniscus reaches the

calibration mark.
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Cap the flask and invert it several times to ensure the solution is homogeneous.

Labeling and Storage:

Clearly label the flask with the chemical name ("1M Sodium 2-Iodobenzenesulfonate
(aq)"), concentration, date, and your initials.

Store the container in a cool, dry, well-ventilated area, away from incompatible materials

like strong oxidizing agents.[2][5] Keep the container tightly closed.[2]

Emergency Procedures: A Plan for the Unexpected
Spill Response Workflow
Immediate and correct response to a chemical spill is critical. The following workflow outlines

the decision-making process for handling a spill of solid Sodium 2-Iodobenzenesulfonate.

Spill Occurs Alert personnel
and evacuate area

Assess Spill Size
& Risk

Small Spill
(Manageable by lab personnel)Small

Large Spill
(Requires emergency response)

Large

Don Appropriate PPE:
- Goggles & Face Shield

- Gloves
- Lab Coat

- Dust Respirator

Call Emergency Response
(e.g., EH&S)

Cover spill with
inert absorbent material
(e.g., sand, vermiculite)

Carefully sweep up
and collect in a

labeled waste container
Wipe down area with

soap and water
Dispose of waste via
approved channels

Spill Managed

Click to download full resolution via product page

Caption: Decision workflow for managing a solid chemical spill.

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[2][6]
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Skin Contact: Remove all contaminated clothing immediately.[6] Wash the affected area with

plenty of soap and water for at least 15 minutes. If skin irritation occurs, seek medical

attention.[2]

Inhalation: Move the person to fresh air and keep them in a position comfortable for

breathing. If respiratory symptoms develop, seek medical attention.[2][6]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. If the person is conscious, give

them a small amount of water to drink. Call a poison control center or doctor immediately.[2]

[6]

Disposal Plan
All waste containing Sodium 2-Iodobenzenesulfonate must be treated as hazardous

chemical waste.

Solid Waste: Collect spilled material and contaminated absorbent pads in a clearly labeled,

sealed container for hazardous waste.

Aqueous Waste: Collect all solutions in a designated, labeled hazardous waste container.

Disposal Pathway: Do not dispose of this chemical down the drain.[2] All waste must be

disposed of through your institution's Environmental Health and Safety (EH&S) office or a

licensed professional waste disposal service.[3]

By adhering to these protocols, you establish a self-validating system of safety that protects

you, your colleagues, and your research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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